2-(4-(2-methylbenzamido)phenyl)-2H-tetrazole-5-carboxamide

• IUPAC Name: 2-[4-[(2-methylbenzoyl)amino]phenyl]tetrazole-5-carboxamide
• InChI: InChI=1S/C16H14N6O2/c1-10-4-2-3-5-13(10)16(24)18-11-6-8-12(9-7-11)22-20-15(14(17)23)19-21-22/h2-9H,1H3,(H2,17,23)(H,18,24)
• InChI Key: ZXRJLDDAJLDPMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3N=C(N=N3)C(=O)N
• Molecular Formula: C16H14N6O2
• Molecular Weight: 322.32 g/mol

Description

The compound “2-(4-(2-methylbenzamido)phenyl)-2H-tetrazole-5-carboxamide” is a complex organic molecule. It contains a tetrazole ring, which is a five-membered ring with four nitrogen atoms and one carbon atom. It also has an amide group (-CONH2), which is a common functional group in biochemistry and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrazole ring and the amide group would likely have a significant impact on the compound’s three-dimensional structure and its chemical properties.

Mechanism of Action

Target of Action

Similar compounds with a benzimidazole ring system have been studied for their antiproliferative and antimicrobial activities . These compounds have shown good to potent antiproliferative activity against various cancer cell lines .

Mode of Action

It is known that benzimidazole derivatives can interact with various proteins and enzymes, affecting their function . The interaction of the compound with its targets could lead to changes in cellular processes, potentially contributing to its observed biological activities.

Biochemical Pathways

Benzimidazole derivatives have been associated with various biological activities, suggesting that they may affect multiple pathways

Result of Action

Similar compounds have shown antiproliferative activity against various cancer cell lines , suggesting that this compound may also have potential anticancer effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific data, it’s difficult to provide a detailed analysis.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential applications. This could include investigating its potential use as a pharmaceutical or its role in chemical reactions.